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Compound of Interest

Compound Name: 3,3-Dimethylbutylamine

Cat. No.: B107103

An In-Depth Technical Guide to 3,3-Dimethylbutylamine

This technical guide provides a comprehensive overview of 3,3-Dimethylbutylamine, including
its chemical identity, physicochemical properties, and relevant experimental methodologies for
researchers, scientists, and drug development professionals.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3,3-
dimethylbutan-1-amine.[1][2][3] It is a primary aliphatic amine.

Key Structural Identifiers:

Molecular Formula: CeH1sN[1][2][4]

SMILES: CC(C)(C)CCN[2][3]

InChl Key: GPWHFPWZAPOYNO-UHFFFAOYSA-N[1][2]

Linear Formula: (CH3)sCCH2CHz2NH2z[2][5]
Below is a visualization of the chemical structure of 3,3-dimethylbutan-1-amine.

Caption: Chemical structure of 3,3-dimethylbutan-1-amine.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 3,3-
Dimethylbutylamine.

Property Value Reference(s)
Molecular Weight 101.19 g/mol [1112]14]

CAS Number 15673-00-4 [1][21[4]
Appearance Colorless to Yellow Liquid [2]

Density 0.752 g/mL at 25 °C [21[5]

Boiling Point 114-116 °C [2][5]

Flash Point 6 °C (42.8 °F) - closed cup [2]

Refractive Index 1.4135 (n20/D)

) Typically available at 95% or
Purity [2][5]
97% assay

Experimental Protocols

While specific synthesis protocols for 3,3-Dimethylbutylamine are not detailed in the provided
results, methodologies for the analysis of structurally similar compounds and the in-vivo
application of related molecules are available. These can serve as a valuable reference for
researchers.

Analytical Protocol for Quantification of a Structural
Isomer (1,3-Dimethylbutylamine)

This protocol describes the extraction and analysis of the structural isomer 1,3-
dimethylbutylamine (DMBA) from dietary supplements, which can be adapted for the
quantification of 3,3-Dimethylbutylamine in complex matrices.[6]

Objective: To extract and quantify DMBA from powdered supplement samples using UHPLC-
MS.
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Materials:

Methanol:water (50:50) solution

0.45 um PVDF syringe filters

Centrifuge

Shaker and Sonicator

UHPLC-MS system

Methodology:

e Sample Preparation:

[e]

Weigh 1 gram of the powdered bulk product or the contents of 1-2 capsules.

o

Add 20 mL of the methanol:water (50:50) extraction solution.

[¢]

Agitate the mixture by shaking for 20 minutes, followed by sonication for 20 minutes.[6]

[¢]

Centrifuge the resulting mixture at 5525 x g for 20 minutes.[6]

e Extraction and Filtration:

o Carefully collect the supernatant.

o Filter the supernatant through a 0.45 um PVDF syringe filter to remove any particulate
matter.[6]

e Analysis:

o The resulting solution is then serially diluted as needed for analysis.

o Analyze the sample using a validated UHPLC-MS method for the identification and
guantification of the target amine.[6]
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In-Vivo Experimental Protocol for a Structural Analog
(3,3-dimethyl-1-butanol)

This protocol details the oral administration of 3,3-dimethyl-1-butanol (DMB), a structural
analog of 3,3-Dimethylbutylamine, to mice to study its effects on the gut microbiota-
dependent metabolism of trimethylamine N-oxide (TMAO).[4]

Objective: To chronically administer DMB to mice via drinking water to inhibit microbial
trimethylamine (TMA) production.

Materials:

¢ 3,3-dimethyl-1-butanol (DMB)

o Standard rodent chow and drinking bottles
o Experimental mice (e.g., C57BL/6J)
Methodology:

e Animal Acclimatization:

o House the mice in a controlled environment for at least one week prior to the experiment,
with ad libitum access to standard chow and water.[4]

o DMB Solution Preparation:
o Prepare a 1% (v/v) DMB solution by adding 10 mL of DMB to 990 mL of drinking water.[4]
o Mix the solution thoroughly. It is recommended to prepare a fresh solution weekly.[4]

o Experimental Groups and Treatment:

o Divide the mice into a control group (receiving regular drinking water) and a treatment
group (receiving the 1% DMB solution).[4]

o Replace the water bottles in the treatment group cages with the DMB solution.
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o Ensure ad libitum access and monitor fluid consumption regularly.[4]
e Monitoring:

o Monitor the health of the mice daily and record their body weight on a weekly basis.[4]

Signaling Pathway and Mechanism of Action

While 3,3-Dimethylbutylamine itself is primarily a chemical intermediate, its structural analog,
3,3-dimethyl-1-butanol (DMB), has a well-defined biological mechanism of action. DMB acts as
a non-lethal inhibitor of trimethylamine (TMA) production by gut microbiota.[4] It competitively
inhibits the microbial enzyme choline TMA lyase, which reduces the formation of TMA from
dietary sources like choline.[4] TMA is a precursor to trimethylamine N-oxide (TMAOQO), a
metabolite linked to cardiometabolic diseases.[4]

The following diagram illustrates this inhibitory pathway.
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Caption: Inhibition of TMAO production by the analog 3,3-dimethyl-1-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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